Cas no 364764-92-1 (5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy-)

5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy- structure
364764-92-1 structure
Product Name:5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy-
CAS No:364764-92-1
MF:C21H18O6
MW:366.364026546478
CID:1474935
Update Time:2024-08-23

5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 5H-Benzocyclohepten-5-one, 4-(benzoyloxy)-2,3,6-trimethoxy-
    • Inchi: 1S/C21H18O6/c1-24-15-11-7-10-14-12-16(25-2)19(26-3)20(17(14)18(15)22)27-21(23)13-8-5-4-6-9-13/h4-12H,1-3H3
    • InChI Key: MCEGLOWGRMXATD-UHFFFAOYSA-N
    • SMILES: C12=C(OC(=O)C3=CC=CC=C3)C(OC)=C(OC)C=C1C=CC=C(OC)C2=O

Computed Properties

  • Exact Mass: 366.11034

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Melting Point: 158-160 °C
  • Boiling Point: 611.0±55.0 °C(Predicted)
  • PSA: 71.06
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